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Compound of Interest

Compound Name: N-Acetyl Glyphosate-d3

Cat. No.: B585550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the safety data for N-Acetyl Glyphosate-
d3, a deuterated stable isotope-labeled metabolite of the herbicide Glyphosate. This document

is intended to serve as a comprehensive resource, consolidating available safety information,

outlining probable experimental methodologies based on international standards, and

visualizing key safety concepts. Given the limited direct toxicological data for the deuterated

form, this guide also incorporates information from its non-deuterated analogue, N-Acetyl

Glyphosate, and the parent compound, Glyphosate, to provide a more complete safety profile.

Chemical and Physical Properties
A foundational aspect of safety assessment begins with the physical and chemical

characteristics of a substance. Below is a summary of the available data for N-Acetyl
Glyphosate-d3.
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Property Value Source

CAS Number 1346604-36-1 --INVALID-LINK--, PubChem

Molecular Formula C5H7D3NO6P PubChem

Molecular Weight 214.13 g/mol PubChem

Appearance Off-White Solid Pharmaffiliates

Storage

2-8°C, Hygroscopic,

Refrigerator, Under Inert

Atmosphere

Pharmaffiliates

Toxicological Data
Quantitative toxicological data for N-Acetyl Glyphosate-d3 is not readily available in public

literature. However, data for the non-deuterated analogue, N-Acetyl Glyphosate, provides a

strong indication of its toxicological profile. The Joint FAO/WHO Meeting on Pesticide Residues

(JMPR) has evaluated N-Acetyl Glyphosate and found it to have low acute toxicity.

Endpoint Species Route Value Source

Acute Oral LD50 Rat Oral > 5000 mg/kg bw --INVALID-LINK--

The JMPR concluded that N-acetyl-glyphosate is unlikely to be genotoxic.[1]

Hazard Classification and Statements
Based on available Safety Data Sheets, N-Acetyl Glyphosate-d3 is classified under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows:
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Hazard Class Category Hazard Statement

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[2]

Hazardous to the Aquatic

Environment Long-Term

Hazard

Category 2
H411: Toxic to aquatic life with

long lasting effects.[2]

Experimental Protocols
While specific experimental reports for N-Acetyl Glyphosate-d3 are not publicly accessible,

the GHS classifications are determined through standardized testing methodologies, primarily

those established by the Organisation for Economic Co-operation and Development (OECD).

Serious Eye Damage/Eye Irritation (OECD Guideline 405)
The determination of "Serious Eye Damage/Eye Irritation, Category 1" is typically based on the

results of in vivo or in vitro tests. The OECD Guideline 405 for Acute Eye Irritation/Corrosion is

the standard in vivo method.[3][4][5]

Principle of the Test: A single dose of the test substance is applied to the conjunctival sac of

one eye of an experimental animal (typically an albino rabbit), with the untreated eye serving as

a control.[5] The degree of eye irritation or corrosion is evaluated by scoring lesions of the

cornea, iris, and conjunctiva at specific intervals (e.g., 1, 24, 48, and 72 hours after

application).[5] The persistence of these lesions is observed for up to 21 days to assess

reversibility.[4] A substance is classified as causing serious eye damage (Category 1) if it

produces irreversible effects on the eye or severe irritation that persists for a specified period.

A tiered testing strategy is often employed to minimize animal testing. This can include an initial

assessment of existing data, pH measurement, and in vitro tests before resorting to in vivo

studies.[3]

Hazardous to the Aquatic Environment, Long-Term
Hazard (OECD Guidelines for the Testing of Chemicals,
Section 2)
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Classification as "Hazardous to the Aquatic Environment, Long-Term Hazard, Category 2" is

based on data regarding the substance's toxicity to aquatic organisms and its environmental

fate (degradability and bioaccumulation). The OECD provides a suite of guidelines for testing

the effects on biotic systems.[6][7]

Principle of the Tests: Standardized tests are conducted on representative aquatic organisms,

such as fish (e.g., OECD TG 203, Fish Acute Toxicity Test), aquatic invertebrates (e.g., OECD

TG 202, Daphnia sp. Acute Immobilisation Test), and algae (e.g., OECD TG 201, Alga, Growth

Inhibition Test). For chronic toxicity, tests like the Fish Early-life Stage Toxicity Test (OECD TG

210) or the Daphnia magna Reproduction Test (OECD TG 211) are used. The results, typically

expressed as LC50 (lethal concentration for 50% of organisms), EC50 (effective concentration

for 50% of organisms), or NOEC (No Observed Effect Concentration), are combined with data

on the substance's persistence and potential to bioaccumulate to determine the long-term

hazard classification.

Signaling Pathways and Experimental Workflows
To visually represent the logical flow of safety assessment and the potential biological impact,

the following diagrams have been generated using the DOT language.
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Caption: Workflow for GHS classification of N-Acetyl Glyphosate-d3.
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Caption: Potential pathway for serious eye damage from ocular exposure.
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Caption: Factors contributing to long-term aquatic hazard classification.

Handling and Safety Precautions
Given the hazard classifications, the following handling and safety precautions are

recommended:
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[2]

Ventilation: Use in a well-ventilated area to avoid inhalation of dust.[2]

Environmental Precautions: Avoid release to the environment.[2] Spills should be contained

and collected.[2]

First Aid (Eyes): In case of eye contact, rinse cautiously with water for several minutes.[2]

Remove contact lenses if present and easy to do. Continue rinsing and immediately call a

poison center or doctor.[2]

Storage: Store in original, tightly sealed containers in a cool, dry place away from

incompatible materials.[3]

Conclusion
N-Acetyl Glyphosate-d3 is a chemical that requires careful handling due to its classification as

causing serious eye damage and being toxic to aquatic life with long-lasting effects. While

direct quantitative toxicological data for the deuterated compound is limited, information from its

non-deuterated analogue suggests low acute oral toxicity. Researchers and professionals in

drug development should adhere to stringent safety protocols, including the use of appropriate

personal protective equipment and measures to prevent environmental release. The

information and visualizations provided in this guide are intended to foster a comprehensive

understanding of the safety profile of N-Acetyl Glyphosate-d3 and to promote safe laboratory

practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b585550#n-acetyl-glyphosate-d3-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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